molecular formula C12H11N3O2S B2481044 4-Methyl-2-[(4-nitrobenzyl)sulfanyl]pyrimidine CAS No. 866138-10-5

4-Methyl-2-[(4-nitrobenzyl)sulfanyl]pyrimidine

Cat. No.: B2481044
CAS No.: 866138-10-5
M. Wt: 261.3
InChI Key: JVWSQCKKVSZJIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Methyl-2-[(4-nitrobenzyl)sulfanyl]pyrimidine is a useful research compound. Its molecular formula is C12H11N3O2S and its molecular weight is 261.3. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Development

4-Methyl-2-[(4-nitrobenzyl)sulfanyl]pyrimidine and its derivatives have been extensively studied for their synthesis and the development of various derivatives. Bassyouni and Fathalla (2013) demonstrated the synthesis of new heterocyclic sulfanyl pyrimidin-4(3H)-one derivatives, indicating the versatility of these compounds in creating a wide range of biologically active substances (Bassyouni & Fathalla, 2013). Similarly, Gangjee et al. (2008) synthesized classical and nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates, which showed significant dual inhibition of thymidylate synthase and dihydrofolate reductase, highlighting their potential in medicinal chemistry (Gangjee et al., 2008).

Antibacterial and Antitumor Properties

Several studies have explored the antibacterial and antitumor properties of this compound derivatives. Gangjee et al. (1996) synthesized novel 2-amino-4-oxo-5-[(substituted phenyl)sulfanyl]pyrrolo[2,3-d]pyrimidines as potential inhibitors of thymidylate synthase and as antitumor and/or antibacterial agents (Gangjee et al., 1996). This indicates their potential utility in the development of new therapeutic agents.

Structural and Spectroscopic Analysis

Research on this compound also includes structural and spectroscopic analysis. Alzoman et al. (2015) conducted a detailed spectroscopic investigation of a related compound, providing insights into its molecular structure and potential pharmaceutical applications (Alzoman et al., 2015). Such studies are crucial for understanding the molecular properties and potential applications of these compounds in various fields.

Molecular Docking and Interaction Studies

Molecular docking and interaction studies form a significant part of the research on these compounds. Lahmidi et al. (2019) conducted a molecular docking simulation to assess the inhibitory potential of pyrimidine derivatives against human enzymes, demonstrating the potential use of these compounds in drug discovery (Lahmidi et al., 2019).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. The hazard statements associated with it are H302, H312, and H332 . The precautionary statements are P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501 .

Properties

IUPAC Name

4-methyl-2-[(4-nitrophenyl)methylsulfanyl]pyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H11N3O2S/c1-9-6-7-13-12(14-9)18-8-10-2-4-11(5-3-10)15(16)17/h2-7H,8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JVWSQCKKVSZJIJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=NC=C1)SCC2=CC=C(C=C2)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H11N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601319931
Record name 4-methyl-2-[(4-nitrophenyl)methylsulfanyl]pyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601319931
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

261.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

29.7 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24818048
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

CAS No.

866138-10-5
Record name 4-methyl-2-[(4-nitrophenyl)methylsulfanyl]pyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601319931
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.